Cas no 79887-18-6 (Benzene,1-ethynyl-4-(heptyloxy)-)

• Product Name: Benzene,1-ethynyl-4-(heptyloxy)-
• CAS No: 79887-18-6
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 562064
• PubChem ID: 2775115
• Update Time: 2025-04-19

Benzene,1-ethynyl-4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-4-(heptyloxy)-
• 1-ETHYNYL-4-(HEPTYLOXY)BENZENE
• 1-ethynyl-4-heptoxybenzene
• 4-[(HEPT-1-YL)OXY]BENZONITRILE
• p-Ethynyl(heptyloxy)benzene
• 1-ETH-1-YNYL-4-(HEPTYLOXY)BENZENE
• 1-ethynyl-4-heptoxy-benzene
• 4-Ethynylphenyl hept-1-yl ether
• 4-heptyloxyphenylacetylene
• 4-n-heptyloxyphenylacetylene
• p-heptyloxyphenylacetylene
• FT-0607718
• 79887-18-6
• AKOS015890853
• MFCD00173875
• J-504582
• SCHEMBL948700
• DTXSID30379392
• A839781

• Inchi： 1S/C15H20O/c1-3-5-6-7-8-13-16-15-11-9-14(4-2)10-12-15/h2,9-12H,3,5-8,13H2,1H3
• InChI Key： DQAKDXDJKLBWOL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#C)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 216.15100
• Monoisotopic Mass: 216.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5

Experimental Properties

• Color/Form: Colorless or light yellow liquid.
• Density: 0.94
• Boiling Point: 305.7°C at 760 mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.506
• PSA: 9.23000
• LogP: 4.01710
• Solubility: It is almost insoluble in water and miscible with ethanol and acetone

Benzene,1-ethynyl-4-(heptyloxy)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：